Lipophilicity Reduction vs. Aromatic 2-Methyl Analog
The target compound exhibits an XLogP3-AA value of 1, which is one log unit lower than the fully aromatic 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (XLogP3-AA = 2) . This represents a 10-fold reduction in octanol-water partition coefficient attributable exclusively to saturation of the pyridine ring . The des-methyl tetrahydro analog (5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid) lacks a directly reported XLogP but has an estimated value of approximately 0.6–0.8 based on structural subtraction, placing the target compound at a distinctly intermediate lipophilicity between the aromatic 2-methyl and the fully stripped tetrahydro scaffold .
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 1 [PubChem] |
| Comparator Or Baseline | 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 21801-79-6): XLogP3-AA = 2; Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 6200-60-8): XLogP = 1.6 |
| Quantified Difference | ΔXLogP = -1 vs. aromatic 2-methyl analog (10-fold lower lipophilicity); ΔXLogP = -0.6 vs. aromatic des-methyl analog |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07 and 2025.04.14) |
Why This Matters
Lower lipophilicity directly predicts improved aqueous solubility and altered membrane permeability, making the target compound a preferred intermediate when physicochemical property modulation (e.g., reducing logD-driven off-target binding or improving oral absorption potential) is a design objective.
- [1] PubChem. (2025). 2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid. PubChem CID 82111505. Computed XLogP3-AA = 1. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/82111505 View Source
- [2] BaseChem. (n.d.). 2-Methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 21801-79-6). XLogP = 2. Retrieved from http://www.basechem.org/chemical/51164 View Source
- [3] BaseChem. (n.d.). Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 6200-60-8). XLogP = 1.6. Retrieved from https://basechem.org View Source
